Cas no 1251001-51-0 (5-Hydroxymethyl-5,6-Dihydro-4H,8H-1,3,3A,7-Tetraaza-Azulene-7-Carboxylic Acid Tert-Butyl Ester(WX140216))

• Product Name: 5-Hydroxymethyl-5,6-Dihydro-4H,8H-1,3,3A,7-Tetraaza-Azulene-7-Carboxylic Acid Tert-Butyl Ester(WX140216)
• CAS No: 1251001-51-0
• MF: C₁₂H₂₀N₄O₃
• MW: 268.312202453613
• CID: 4564803
• Update Time: 2022-07-26

5-Hydroxymethyl-5,6-Dihydro-4H,8H-1,3,3A,7-Tetraaza-Azulene-7-Carboxylic Acid Tert-Butyl Ester(WX140216) Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxymethyl-5,6-Dihydro-4H,8H-1,3,3A,7-Tetraaza-Azulene-7-Carboxylic Acid Tert-Butyl Ester(WX140216)
• 5-Hydroxymethyl-5,6-Dihydro-4H,8H-1,3,3A,7-Tetraaza-Azulene-7-Carboxylic Acid Tert-Butyl Ester

• Inchi： 1S/C12H20N4O3/c1-12(2,3)19-11(18)15-4-9(7-17)5-16-10(6-15)13-8-14-16/h8-9,17H,4-7H2,1-3H3
• InChI Key： FCDLULDRRVQYMI-UHFFFAOYSA-N
• SMILES： N12N=CN=C1CN(C(OC(C)(C)C)=O)CC(CO)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4